Cas no 1166829-72-6 (Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate)

• Product Name: Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate
• CAS No: 1166829-72-6
• MF: C₁₁H₁₅F₃O₅S
• MW: 316.294013261795
• CID: 2108774
• PubChem ID: 57992150
• Update Time: 2025-06-13

Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-?[4-?[(trifluoromethylsul?fonyl)?oxy]?cyclohex-?3-?enyl]?acetate
• Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate
• 4-((ethoxycarbonyl)methyl)cyclohex-1-enyl trifluoromethanesulfonate
• SISNOPMWHKFMNU-UHFFFAOYSA-N
• ethyl 2-[4-(trifluoromethylsulfonyloxy)-cyclohex-3-en-1-yl]acetate
• ethyl 2-(4-(((trifluoromethyl)sulfonyl)oxy)cyclohex-3-en-1-yl)acetate
• CS-0416120
• F76362
• SCHEMBL2256731
• Ethyl2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate
• DA-34635
• 1166829-72-6
• ethyl 2-[4-(trifluoromethanesulfonyloxy)cyclohex-3-en-1-yl]acetate
• ethyl 2-[4-(trifluoromethylsulfonyloxy)cyclohex-3-en-1-yl]acetate

• Inchi： 1S/C11H15F3O5S/c1-2-18-10(15)7-8-3-5-9(6-4-8)19-20(16,17)11(12,13)14/h5,8H,2-4,6-7H2,1H3
• InChI Key： SISNOPMWHKFMNU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCC(CC(=O)OCC)CC1

Computed Properties

• Exact Mass: 316.05922923g/mol
• Monoisotopic Mass: 316.05922923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate

Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate and Its Significance in Modern Chemical Biology

Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate, with the CAS number 1166829-72-6, represents a fascinating compound in the realm of chemical biology. This molecule, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of a trifluoromethylsulfonyloxy group and a cyclohexenyl moiety imparts unique chemical properties that make it a valuable candidate for further exploration.

The compound's structure is a testament to the ingenuity of synthetic chemists who have meticulously crafted molecules with specific functionalities. The cyclohex-3-enyl backbone provides a stable framework, while the trifluoromethylsulfonyloxy group introduces both electronic and steric effects that can modulate biological activity. This combination has been particularly intriguing for researchers studying enzyme inhibition and receptor binding.

In recent years, there has been a surge in interest regarding molecules that incorporate fluorine atoms, such as the trifluoromethylsulfonyloxy group in Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate. Fluorinated compounds are known to enhance metabolic stability, bioavailability, and binding affinity, making them attractive for drug design. The latest research in this area has highlighted the role of such groups in improving the pharmacokinetic profiles of small-molecule drugs.

One of the most compelling aspects of Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate is its potential as a building block for more complex molecules. Researchers have been exploring its utility in generating derivatives with enhanced biological activity. For instance, modifications to the cyclohex-3-enyl ring or the introduction of additional functional groups have led to compounds with promising properties in preclinical studies.

The pharmaceutical industry has always been on the lookout for novel scaffolds that can be optimized for therapeutic applications. Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate, with its unique structural features, fits well into this landscape. Its ability to serve as a precursor for more sophisticated molecules has made it a subject of intense study. Researchers are particularly interested in how its structure can be leveraged to develop drugs that target specific diseases with high efficacy and selectivity.

In addition to its pharmaceutical potential, Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate has also found applications in materials science. The presence of the cyclohex-3-enyl group and the electron-withdrawing nature of the trifluoromethylsulfonyloxy moiety make it an interesting candidate for developing advanced polymers and coatings. These materials could exhibit enhanced durability and functionality, making them suitable for various industrial applications.

The synthesis of Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate is another area where recent advancements have been made. Chemists have developed novel synthetic routes that improve yield and purity, making it more accessible for research purposes. These methods often involve multi-step processes that showcase the versatility of modern synthetic chemistry.

The impact of Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate extends beyond academic research. Companies involved in drug discovery are increasingly investing in libraries of fluorinated compounds due to their perceived advantages. This trend is expected to continue as more data emerges on the benefits of incorporating fluorine into drug candidates.

In conclusion, Ethyl 2-(4-(trifluoromethylsulfonyloxy)cyclohex-3-enyl)acetate, with its CAS number 1166829-72-6, is a remarkable compound with diverse applications in chemical biology and materials science. Its unique structure, characterized by the presence of a cyclohex-3-enyl backbone and a trifluoromethylsulfonyloxy strong group, makes it a valuable asset for researchers seeking novel molecular entities. As our understanding of fluorinated compounds continues to grow, so too will their role in shaping the future of medicine and materials science.